2,5-dimethyl-N-(2-methylphenyl)benzamide

• IUPAC Name: 2,5-dimethyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO/c1-11-8-9-12(2)14(10-11)16(18)17-15-7-5-4-6-13(15)3/h4-10H,1-3H3,(H,17,18)
• InChI Key: JNQKOKGDOOISTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC=CC=C2C
• Molecular Formula: C16H17NO
• Molecular Weight: 239.31 g/mol

Description

2,5-dimethyl-N-(2-methylphenyl)benzamide, also known as DMMPB, is a chemical compound that belongs to the class of benzamide derivatives. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-N-(2-methylphenyl)benzamide is not fully understood, but it is believed to involve modulation of the immune system and inhibition of inflammatory mediators. 2,5-dimethyl-N-(2-methylphenyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and physiological effects:
2,5-dimethyl-N-(2-methylphenyl)benzamide has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce fever in animal models of infection. 2,5-dimethyl-N-(2-methylphenyl)benzamide has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(2-methylphenyl)benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-defined chemical structure. 2,5-dimethyl-N-(2-methylphenyl)benzamide is also stable and can be stored for extended periods of time. However, 2,5-dimethyl-N-(2-methylphenyl)benzamide has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research involving 2,5-dimethyl-N-(2-methylphenyl)benzamide. One area of interest is the development of 2,5-dimethyl-N-(2-methylphenyl)benzamide-based therapies for the treatment of inflammation and pain. Additionally, further studies are needed to fully elucidate the mechanism of action of 2,5-dimethyl-N-(2-methylphenyl)benzamide and to determine its potential as an anti-cancer agent. Finally, research is needed to evaluate the safety and efficacy of 2,5-dimethyl-N-(2-methylphenyl)benzamide in human clinical trials.
In conclusion, 2,5-dimethyl-N-(2-methylphenyl)benzamide is a chemical compound with potential therapeutic applications in the treatment of inflammation, pain, and cancer. Its unique properties and potential applications make it a valuable tool for scientific research. Further studies are needed to fully understand the mechanism of action of 2,5-dimethyl-N-(2-methylphenyl)benzamide and to determine its safety and efficacy in human clinical trials.

Synthesis Methods

2,5-dimethyl-N-(2-methylphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 2,5-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-methylphenylamine to yield 2,5-dimethyl-N-(2-methylphenyl)benzamide.

Scientific Research Applications

2,5-dimethyl-N-(2-methylphenyl)benzamide has been extensively used in scientific research for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. Additionally, 2,5-dimethyl-N-(2-methylphenyl)benzamide has shown potential as an anti-cancer agent, with studies demonstrating its ability to induce apoptosis and inhibit cell proliferation.